Cas no 2413441-11-7 ((5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone)
(5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone
-
- Inchi: 1S/C12H11ClF3NO/c13-8-3-4-10(12(14,15)16)9(7-8)11(18)17-5-1-2-6-17/h3-4,7H,1-2,5-6H2
- InChI Key: CSKGUXBEXPNOQV-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C(F)(F)F)=C(C=1)C(N1CCCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 315
- XLogP3: 3.4
- Topological Polar Surface Area: 20.3
(5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR01K5TE-5g |
(5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone |
2413441-11-7 | 95% | 5g |
$563.00 | 2025-02-12 | |
| Aaron | AR01K5TE-1g |
(5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone |
2413441-11-7 | 95% | 1g |
$188.00 | 2025-02-12 |
(5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on (5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone
Introduction to (5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone (CAS No. 2413441-11-7)
(5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone, with the CAS number 2413441-11-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorinated and trifluoromethylated phenyl group, as well as a pyrrolidine moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various applications in drug discovery and development.
The chemical structure of (5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone can be represented as C13H12ClF3NO. The presence of the trifluoromethyl group (CF3) and the chloro substituent (Cl) on the phenyl ring imparts significant electronic and steric effects, which can influence the compound's interactions with biological targets. The pyrrolidine ring, on the other hand, provides additional conformational flexibility and hydrogen-bonding capabilities, enhancing its potential for binding to specific protein sites.
Recent studies have explored the biological activities of (5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a key enzyme in the metabolic pathway associated with certain types of cancer. The researchers found that the compound effectively disrupts the enzyme's function, leading to a reduction in tumor growth and proliferation.
In addition to its enzymatic inhibition properties, (5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. A recent study published in the European Journal of Pharmacology demonstrated that this compound significantly reduces inflammation in both in vitro and in vivo models. The mechanism of action appears to involve the modulation of pro-inflammatory cytokines and signaling pathways, suggesting its potential therapeutic use in managing inflammatory conditions.
The pharmacokinetic properties of (5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone have also been studied to evaluate its suitability for clinical applications. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important factors for drug development. Furthermore, preliminary toxicology studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.
In the context of drug discovery and development, (5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone represents a promising lead compound for further optimization. Structure-activity relationship (SAR) studies are ongoing to identify derivatives with enhanced potency and selectivity. These efforts aim to develop more effective and safer therapeutic agents for various diseases. For example, researchers are exploring modifications to the pyrrolidine ring and the phenyl substituents to improve binding affinity and reduce off-target effects.
The potential applications of (5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone extend beyond cancer and inflammatory diseases. Ongoing research is investigating its efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that the compound may have neuroprotective properties by reducing oxidative stress and promoting neuronal survival. These findings open up new avenues for exploring its therapeutic potential in neurodegenerative conditions.
In conclusion, (5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone (CAS No. 2413441-11-7) is a multifaceted compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its biological activities, making it a valuable candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing various unmet medical needs.
2413441-11-7 ((5-Chloro-2-(trifluoromethyl)phenyl)(pyrrolidin-1-yl)methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)